Cas no 1522641-39-9 (1-(5H-Pyrrolo[2,3-b]pyrazin-7-yl)ethanone)

• Product Name: 1-(5H-Pyrrolo[2,3-b]pyrazin-7-yl)ethanone
• CAS No: 1522641-39-9
• MF: C₈H₇N₃O
• MW: 161.160681009293
• CID: 4701519
• Update Time: 2025-05-25

1-(5H-Pyrrolo[2,3-b]pyrazin-7-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5H-Pyrrolo[2,3-b]pyrazin-7-yl)ethanone
• FCH2428773
• OR302586

• Inchi： 1S/C8H7N3O/c1-5(12)6-4-11-8-7(6)9-2-3-10-8/h2-4H,1H3,(H,10,11)
• InChI Key： GCYNHVZUXWFTIQ-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CNC2C1=NC=CN=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 195
• Topological Polar Surface Area: 58.6

Additional information on 1-(5H-Pyrrolo[2,3-b]pyrazin-7-yl)ethanone

Recent Advances in the Study of 1-(5H-Pyrrolo[2,3-b]pyrazin-7-yl)ethanone (CAS: 1522641-39-9) and Its Applications in Chemical Biology and Medicine

1-(5H-Pyrrolo[2,3-b]pyrazin-7-yl)ethanone (CAS: 1522641-39-9) is a heterocyclic compound that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its pyrrolopyrazine core, has been the subject of several studies aimed at exploring its biological activity, mechanism of action, and potential as a drug candidate. Recent research has focused on its role as a key intermediate in the synthesis of novel kinase inhibitors and its potential applications in oncology and inflammatory diseases.

One of the most significant findings in recent studies is the compound's ability to act as a scaffold for the development of selective kinase inhibitors. Kinases are critical targets in drug discovery, particularly for cancer therapy, and the pyrrolopyrazine moiety of 1-(5H-Pyrrolo[2,3-b]pyrazin-7-yl)ethanone has shown promise in binding to the ATP-binding sites of various kinases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against JAK2 and FLT3 kinases, which are implicated in myeloproliferative disorders and acute myeloid leukemia, respectively.

In addition to its kinase inhibitory properties, 1-(5H-Pyrrolo[2,3-b]pyrazin-7-yl)ethanone has also been investigated for its anti-inflammatory effects. A recent preclinical study highlighted its potential to modulate the NF-κB signaling pathway, a key regulator of inflammatory responses. This finding suggests that the compound or its derivatives could be developed into novel anti-inflammatory agents, particularly for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis and optimization of 1-(5H-Pyrrolo[2,3-b]pyrazin-7-yl)ethanone derivatives have also been a focus of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable routes to produce this compound and its analogs. For example, a 2022 study in Organic Letters described a novel one-pot synthesis method that significantly improved the yield and purity of the compound, making it more accessible for further biological evaluation.

Despite these promising developments, challenges remain in the clinical translation of 1-(5H-Pyrrolo[2,3-b]pyrazin-7-yl)ethanone-based therapeutics. Issues such as pharmacokinetic properties, toxicity profiles, and selectivity against off-target kinases need to be addressed in future studies. However, the growing body of research underscores the potential of this compound as a valuable tool in drug discovery and a candidate for further development in targeted therapies.

In conclusion, 1-(5H-Pyrrolo[2,3-b]pyrazin-7-yl)ethanone (CAS: 1522641-39-9) represents a promising scaffold in chemical biology and medicinal chemistry. Its versatility in kinase inhibition and anti-inflammatory applications, coupled with advances in synthetic methodologies, positions it as a compound of significant interest for future research and therapeutic development.